Cas no 70974-15-1 (Alanine,2-methyl-N-[[[4-(trifluoromethyl)phenyl]amino]carbonyl]-, methyl ester)
70974-15-1 structure
Product Name:Alanine,2-methyl-N-[[[4-(trifluoromethyl)phenyl]amino]carbonyl]-, methyl ester
CAS No:70974-15-1
MF:C13H15F3N2O3
MW:304.265013933182
CID:572892
PubChem ID:3054226
Update Time:2025-04-19
Alanine,2-methyl-N-[[[4-(trifluoromethyl)phenyl]amino]carbonyl]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Alanine,2-methyl-N-[[[4-(trifluoromethyl)phenyl]amino]carbonyl]-, methyl ester
- methyl 2-methyl-2-[[4-(trifluoromethyl)phenyl]carbamoylamino]propanoat e
- Alanine, N-((alpha,alpha,alpha-trifluoro-p-tolyl)carbamoyl)-2-methyl-, methyl ester
- N'-(1-Methoxy-2-methyl-1-oxopropan-2-yl)-N-[4-(trifluoromethyl)phenyl]carbamimidic acid
- DTXSID50991277
- BRN 2881627
- Alanine, 2-methyl-N-(((4-(trifluoromethyl)phenyl)amino)carbonyl)-, methyl ester
- N-((alpha,alpha,alpha-Trifluoro-p-tolyl)carbamoyl)-2-methylalanine methyl ester
- VFBQPWTWCBKABO-UHFFFAOYSA-N
- 70974-15-1
- SCHEMBL11469442
-
- Inchi: 1S/C13H15F3N2O3/c1-12(2,10(19)21-3)18-11(20)17-9-6-4-8(5-7-9)13(14,15)16/h4-7H,1-3H3,(H2,17,18,20)
- InChI Key: VFBQPWTWCBKABO-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)NC(NC(C(=O)OC)(C)C)=O)(F)F
Computed Properties
- Exact Mass: 304.10355
- Monoisotopic Mass: 304.103477
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.3
- Topological Polar Surface Area: 67.4
Experimental Properties
- Density: 1.298
- Boiling Point: 340.8°C at 760 mmHg
- Flash Point: 159.9°C
- Refractive Index: 1.503
- PSA: 67.43
Alanine,2-methyl-N-[[[4-(trifluoromethyl)phenyl]amino]carbonyl]-, methyl ester Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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